Cas no 173459-03-5 (4-Chloro-6-(4-methoxyphenyl)-7H-pyrrolo2,3-dpyrimidine)

• Product Name: 4-Chloro-6-(4-methoxyphenyl)-7H-pyrrolo2,3-dpyrimidine
• CAS No: 173459-03-5
• MF: C₁₃H₁₀ClN₃O
• MW: 259.691001415253
• MDL: MFCD20267237
• CID: 843046
• Update Time: 2025-05-21

4-Chloro-6-(4-methoxyphenyl)-7H-pyrrolo2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(4-methoxyphenyl)-7H-pyrrolo[2,3-d]pyrimidine
• 4-Chloro-6-(4-Methoxy-phenyl)-7H-pyrrolo[2,3-d]pyriMidine
• 7H-Pyrrolo[2,3-d]pyriMidine, 4-chloro-6-(4-Methoxyphenyl)-
• 4-Chloro-6-(4-methoxyphenyl)-7H-pyrrolo2,3-dpyrimidine

• MDL： MFCD20267237
• Inchi： 1S/C13H10ClN3O/c1-18-9-4-2-8(3-5-9)11-6-10-12(14)15-7-16-13(10)17-11/h2-7H,1H3,(H,15,16,17)
• InChI Key： UUGVARUTGQCQHQ-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)NC(=C2)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 259.0514
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 50.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 4-Chloro-6-(4-methoxyphenyl)-7H-pyrrolo2,3-dpyrimidine

4-Chloro-6-(4-methoxyphenyl)-7H-pyrrolo[2,3-d]pyrimidine (CAS 173459-03-5): A Versatile Heterocyclic Compound in Medicinal Chemistry

4-Chloro-6-(4-methoxyphenyl)-7H-pyrrolo[2,3-d]pyrimidine (CAS 173459-03-5) is a structurally unique heterocyclic compound that has gained significant attention in pharmaceutical research and drug discovery. This pyrrolopyrimidine derivative belongs to an important class of nitrogen-containing heterocycles that serve as privileged scaffolds in medicinal chemistry.

The molecular structure of 4-Chloro-6-(4-methoxyphenyl)-7H-pyrrolo[2,3-d]pyrimidine features a fused bicyclic system consisting of pyrrole and pyrimidine rings, with a chloro substituent at position 4 and a 4-methoxyphenyl group at position 6. This specific substitution pattern contributes to its interesting physicochemical properties and biological activities. Researchers are particularly interested in this compound's potential as a kinase inhibitor scaffold, which aligns with current trends in targeted cancer therapies.

Recent studies have explored the structure-activity relationships of pyrrolopyrimidine derivatives like CAS 173459-03-5, particularly focusing on their interactions with various enzyme targets. The compound's molecular weight of 259.69 g/mol and moderate lipophilicity make it suitable for further medicinal chemistry optimization. Its melting point typically ranges between 180-185°C, and it shows good stability under standard laboratory conditions.

In drug discovery programs, 4-Chloro-6-(4-methoxyphenyl)-7H-pyrrolo[2,3-d]pyrimidine serves as a valuable intermediate for the synthesis of more complex molecules. The presence of reactive sites at positions 4 and 7 allows for various chemical modifications, enabling medicinal chemists to create diverse analogs for biological evaluation. This flexibility is particularly valuable in fragment-based drug design approaches that are currently popular in pharmaceutical research.

The compound's potential applications extend beyond oncology. Recent publications have investigated its derivatives as potential agents for neurological disorders and inflammatory conditions, reflecting the growing interest in multi-target drug discovery. The 4-methoxyphenyl moiety in particular has been associated with improved blood-brain barrier penetration in related compounds, making this scaffold interesting for CNS-targeted therapies.

From a synthetic chemistry perspective, 4-Chloro-6-(4-methoxyphenyl)-7H-pyrrolo[2,3-d]pyrimidine can be prepared through several routes, with the most common involving cyclization of appropriately substituted precursors. Recent advances in green chemistry approaches have led to more efficient synthetic protocols with improved yields and reduced environmental impact, addressing current concerns about sustainable pharmaceutical manufacturing.

Quality control of CAS 173459-03-5 typically involves HPLC analysis with UV detection, with purity specifications generally exceeding 95% for research applications. The compound is usually supplied as an off-white to pale yellow crystalline powder, stable at room temperature when stored properly. These characteristics make it suitable for both academic and industrial research settings.

The growing importance of pyrrolopyrimidine-based compounds in drug discovery is reflected in the increasing number of publications and patents featuring this structural motif. As a building block for medicinal chemistry, 4-Chloro-6-(4-methoxyphenyl)-7H-pyrrolo[2,3-d]pyrimidine offers researchers a versatile platform for developing novel therapeutic agents. Its combination of synthetic accessibility and biological relevance continues to make it a valuable tool in modern drug discovery programs.

Current market trends show steady demand for high-quality pharmaceutical intermediates like CAS 173459-03-5, particularly from contract research organizations and academic institutions engaged in drug discovery. The compound's price and availability remain stable, with multiple suppliers offering gram to kilogram quantities to meet varying research needs.

Looking ahead, the scientific community anticipates continued interest in pyrrolopyrimidine derivatives as researchers explore new therapeutic applications and develop more efficient synthetic routes. The unique properties of 4-Chloro-6-(4-methoxyphenyl)-7H-pyrrolo[2,3-d]pyrimidine ensure its ongoing relevance in the evolving landscape of medicinal chemistry and pharmaceutical development.